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An In-depth Technical Guide to the Thermal Properties of Hexadecane for Phase Change

Material Applications

For Researchers, Scientists, and Drug Development Professionals

Hexadecane (C16H34), a linear n-alkane, is a prominent organic phase change material

(PCM) utilized in thermal energy storage applications.[1] Its appeal lies in a high latent heat of

fusion and a phase transition temperature suitable for a variety of thermal management tasks,

including those in building energy systems, electronic cooling, and specialized transport

containers.[1][2] This guide provides a comprehensive overview of the core thermal properties

of hexadecane, detailed experimental protocols for their characterization, and a logical

workflow for its evaluation as a PCM.

Quantitative Thermal Properties of Hexadecane
The thermophysical properties of hexadecane are crucial for designing and modeling thermal

energy storage systems. These properties, including melting point, latent heat of fusion,

thermal conductivity, specific heat capacity, and density, are summarized below.

Phase Transition Properties
The melting point and latent heat of fusion are primary indicators of a PCM's suitability for a

specific application. Hexadecane exhibits a melting temperature around 18°C, making it ideal

for applications requiring thermal regulation near ambient temperatures.[3][4][5]
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Property Value Unit Reference(s)

Melting Point 18 °C °C [3][4][5]

18.18 °C °C [6]

64.7 °F °F [7]

Latent Heat of Fusion

(Enthalpy of Fusion)
236 - 241 kJ/kg [2]

53.0 - 53.359 kJ/mol [8]

Heat Transfer and Storage Properties
Thermal conductivity dictates the rate at which heat can be charged and discharged from the

PCM, while specific heat capacity represents its ability to store sensible heat.

Property Phase Value Unit Reference(s)

Thermal

Conductivity (λ)
Solid

~0.33 - 0.40

(near transition

temp.)

W/m·K [1]

Liquid
~0.15 (near

transition temp.)
W/m·K [1]

Specific Heat

Capacity (Cp)
Solid

Data not

consistently

available in

search results

J/g·K

Liquid ~2.2 (at 25 °C) J/g·K [9][10]

Physical Properties
Density is a key parameter for determining the volumetric energy storage capacity and is

essential for modeling systems where volume change during phase transition is significant.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://chemicalpoint.eu/product/hexadecane/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7111851.aspx
https://www.chemsynthesis.com/base/chemical-structure-3442.html
https://en.wikipedia.org/wiki/Hexadecane
https://cameochemicals.noaa.gov/chemical/20469
https://www.scientific.net/KEM.875.184
https://webbook.nist.gov/cgi/cbook.cgi?ID=C544763&Mask=2FF
https://www.ucm.es/data/cont/docs/1018-2015-02-16-AppliedEnergy143.pdf
https://www.ucm.es/data/cont/docs/1018-2015-02-16-AppliedEnergy143.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C544763&Mask=2
https://pubchem.ncbi.nlm.nih.gov/compound/Hexadecane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Phase
Temperatur
e

Value Unit
Reference(s
)

Density (ρ) Liquid 25 °C 0.773 g/cm³ [3][4][6]

Liquid 20 °C 0.77 g/cm³ [6]

Solid -
1.07 (Solid-

Liquid Ratio)
- [11]

Experimental Protocols for Thermal
Characterization
Accurate characterization of a PCM's thermal properties is essential for reliable system design

and performance prediction. The following sections detail the standard methodologies for

measuring the key thermal properties of hexadecane.

Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry (DSC) is a primary technique for determining the thermal

properties of PCMs, including transition temperatures, latent heat of fusion, and specific heat

capacity.[12][13][14] The method involves monitoring the difference in heat flow between a

sample and a reference material as they are subjected to a controlled temperature program.

[15][16]

Protocol for Determining Melting Point and Latent Heat of Fusion:

Calibration: Calibrate the DSC instrument for temperature and enthalpy using standard

reference materials (e.g., indium) in the temperature range of interest. The calibration should

be performed under the same experimental conditions (heating rate, atmosphere) as the

sample measurement.[13]

Sample Preparation: Accurately weigh a small sample of hexadecane (typically <10 mg) into

a DSC crucible (e.g., aluminum).[17] Hermetically seal the crucible to prevent mass loss due

to evaporation.

Temperature Program:
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Equilibrate the sample at a temperature well below the expected melting point (e.g., 0°C).

Hold isothermally for a period (e.g., 5 minutes) to ensure thermal equilibrium.[17]

Ramp the temperature at a constant, low heating rate (e.g., 0.5 K/min to 10 K/min) through

the melting transition to a temperature well above the melting point (e.g., 40°C).[14][17]

Lower heating rates generally yield more accurate results.[17]

Hold isothermally at the upper temperature.

Cool the sample back to the initial temperature at a controlled rate.

Data Analysis:

The melting point is typically determined as the onset temperature of the melting peak on

the DSC thermogram.[14]

The latent heat of fusion (enthalpy) is calculated by integrating the area of the melting

peak. The DSC software performs this calculation by relating the peak area to the cell

constant determined during calibration.

Protocol for Determining Specific Heat Capacity (Cp):

Methodology: The three-step method is commonly used:

Run a baseline measurement with two empty crucibles.

Run a measurement with a standard reference material of known specific heat capacity

(e.g., sapphire).

Run a measurement with the hexadecane sample.

Temperature Program: All three runs must use the exact same temperature program and

experimental conditions. The program typically involves heating the sample over the desired

temperature range at a constant rate (e.g., 10 K/min).

Calculation: The specific heat capacity of the sample is calculated using the following

equation: Cp(sample) = Cp(std) * (ΔQ(sample) / ΔQ(std)) * (m(std) / m(sample)) Where:
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Cp is the specific heat capacity.

ΔQ is the difference in heat flow between the sample/standard run and the baseline run.

m is the mass of the sample or standard.

Transient Hot Wire (THW) Method
The Transient Hot Wire (THW) method is a precise and widely used technique for measuring

the thermal conductivity of liquids and solids.[18][19] It involves immersing a thin metallic wire

into the sample, which acts as both a heating element and a resistance thermometer.[20] The

thermal conductivity is determined by analyzing the transient temperature rise of the wire after

a step voltage is applied.[18]

Experimental Protocol:

Apparatus Setup:

A thin platinum or tantalum wire is submerged in the hexadecane sample.[20] For solid-

phase measurement, the liquid sample is solidified around the wire.

The wire is incorporated into a Wheatstone bridge circuit to accurately measure its

resistance change, which is correlated with temperature.[20]

Measurement Procedure:

Allow the sample to reach thermal equilibrium at the desired test temperature.

Apply a constant voltage step to the wire, causing it to heat up.

Record the change in the wire's resistance (and thus its temperature) as a function of time.

The measurement duration is very short (typically < 2 seconds) to minimize the effects of

natural convection.[18][21]

Data Analysis:

According to the ideal model, the temperature rise (ΔT) of the wire is linearly proportional

to the logarithm of time (ln(t)).
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The thermal conductivity (λ) of the fluid can be calculated from the slope of the ΔT vs. ln(t)

plot using the following relationship: λ = q / (4 * π * slope) Where 'q' is the heat input per

unit length of the wire.[20][21]

Corrections may be applied to account for non-ideal conditions.[20]

Logical Workflow for PCM Characterization
The evaluation of a candidate material like hexadecane for a PCM application follows a logical

progression of characterization steps. This workflow ensures that all critical thermal properties

are assessed to determine the material's performance and suitability.
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Workflow for the thermophysical characterization of a phase change material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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